Cas no 2229227-63-6 (2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine)
2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine
- 2229227-63-6
- 2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine
- EN300-1996068
-
- Inchi: 1S/C10H16ClN3/c1-9(2,12)10(4-5-10)7-8(11)13-6-14(7)3/h6H,4-5,12H2,1-3H3
- InChI Key: FZCANPLCGLLEBV-UHFFFAOYSA-N
- SMILES: ClC1=C(C2(C(C)(C)N)CC2)N(C)C=N1
Computed Properties
- Exact Mass: 213.1032752g/mol
- Monoisotopic Mass: 213.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.8Ų
2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996068-0.05g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 0.05g |
$1682.0 | 2023-09-16 | ||
| Enamine | EN300-1996068-0.1g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 0.1g |
$1761.0 | 2023-09-16 | ||
| Enamine | EN300-1996068-0.25g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 0.25g |
$1841.0 | 2023-09-16 | ||
| Enamine | EN300-1996068-0.5g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 0.5g |
$1922.0 | 2023-09-16 | ||
| Enamine | EN300-1996068-1.0g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 1g |
$2002.0 | 2023-06-01 | ||
| Enamine | EN300-1996068-2.5g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 2.5g |
$3925.0 | 2023-09-16 | ||
| Enamine | EN300-1996068-5.0g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 5g |
$5807.0 | 2023-06-01 | ||
| Enamine | EN300-1996068-10.0g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 10g |
$8611.0 | 2023-06-01 | ||
| Enamine | EN300-1996068-1g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 1g |
$2002.0 | 2023-09-16 | ||
| Enamine | EN300-1996068-5g |
2-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]propan-2-amine |
2229227-63-6 | 5g |
$5807.0 | 2023-09-16 |
2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine
Research Brief on 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine (CAS: 2229227-63-6)
The compound 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine (CAS: 2229227-63-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and imidazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.
Recent research has elucidated the synthetic pathways for 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine, highlighting its efficient production through multi-step organic synthesis. Key steps include the formation of the cyclopropyl ring and subsequent functionalization with the imidazole group. The compound's stability and bioavailability have been extensively studied, with findings suggesting favorable pharmacokinetic profiles for CNS penetration. These properties are critical for its potential use in treating neurological disorders.
Pharmacological evaluations of 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine have revealed its high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, with minimal off-target effects. These findings position the compound as a promising candidate for further development in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.
In addition to its therapeutic potential, recent studies have explored the safety and toxicological profile of 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine. Preclinical trials have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential interactions with other medications. These studies are essential for advancing the compound through the drug development pipeline.
The latest research also highlights the potential of 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine in combination therapies. Preliminary data suggest synergistic effects when used alongside existing CNS drugs, potentially enhancing therapeutic outcomes while reducing required dosages. Such combinations could address unmet medical needs in complex neurological disorders, offering new hope for patients with limited treatment options.
In conclusion, 2-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylpropan-2-amine (CAS: 2229227-63-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, coupled with promising pharmacological properties, make it a compound of high interest for further development. Ongoing and future studies will be crucial in translating these findings into clinical applications, potentially revolutionizing the treatment of CNS disorders.
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